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Compound of Interest

Compound Name: Acdpp

Cat. No.: B1257669

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACDPP hydrochloride is a potent and specific antagonist of the metabotropic glutamate
receptor 5 (MGIuR5).[1][2] As a crucial tool in neuroscience and drug discovery, its accurate
and consistent preparation in solution is paramount for reproducible experimental outcomes.
These application notes provide a detailed protocol for the preparation, storage, and handling
of ACDPP stock solutions, ensuring optimal performance in various research applications.
ACDPP's IUPAC name is 3-Amino-6-chloro-5-(dimethylamino)-N-(pyridin-3-yl)pyrazine-2-
carboxamide Hydrochloride.[3][4]

Data Presentation
Physicochemical Properties of ACDPP Hydrochloride
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Property Value Reference
CAS Number 37804-11-8 [3]
Molecular Formula C12H14CI2NeO

Molecular Weight 329.19 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Recommended Storage Conditions

Shelf Life (if
Short-Term Long-Term
Form stored Reference
Storage Storage
properly)
) 0-4°C (daysto -20°C (months to
Solid Powder >2 years

weeks)

years)

-20°C (months)

Stock Solutionin 0 - 4°C (days to

DMSO weeks)

or-80°C (upto6  1-6 months

months)

Experimental Protocols
Protocol 1: Preparation of a 10 mM ACDPP Stock

Solution in DMSO

This protocol outlines the preparation of 1 mL of a 10 mM stock solution of ACDPP in dimethyl

sulfoxide (DMSO).

Materials:

e ACDPP hydrochloride powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

o Calculate the required mass of ACDPP: To prepare 1 mL of a 10 mM stock solution, the
required mass of ACDPP hydrochloride (MW: 329.19 g/mol ) is calculated as follows: Mass
(g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10
mmol/L x 0.001 L x 329.19 g/mol x 1000 mg/g = 3.29 mg

» Weigh the ACDPP powder:
o Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh out approximately 3.29 mg of ACDPP hydrochloride powder and add it to
the tared tube. Record the exact weight.

e Dissolve the ACDPP in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed
ACDPP.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can aid
dissolution if necessary.

e Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 pL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.
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o For long-term storage, place the aliquots at -80°C. For short-term storage, -20°C is
sufficient.

Protocol 2: Preparation of Working Solutions

Working solutions are typically prepared by diluting the high-concentration stock solution in an
appropriate aqueous buffer or cell culture medium.

Important Considerations:

e The final concentration of DMSO in the experimental system should be kept low (typically <
0.1% v/v) to avoid solvent-induced artifacts.

e Avehicle control (the same buffer or medium with an equivalent concentration of DMSO)

must be included in all experiments.
Example: Preparation of a 10 uM working solution in cell culture medium:
e Thaw a single aliquot of the 10 mM ACDPP stock solution at room temperature.

e To prepare 1 mL of a 10 uM working solution, add 1 pL of the 10 mM stock solution to 999 pL
of pre-warmed cell culture medium.

e Mix thoroughly by gentle pipetting or inversion before adding to the cells.

Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of an ACDPP stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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